Cas no 1152522-71-8 ((3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1152522-71-8
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5156974
• PubChem ID: 43085334
• Update Time: 2026-03-04

(3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-(1,2-dimethylpropyl)-1,3,5-trimethyl-
• (3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine

• Inchi： 1S/C12H23N3/c1-8(2)9(3)13-7-12-10(4)14-15(6)11(12)5/h8-9,13H,7H2,1-6H3
• InChI Key： OASKIIZSSAQVIC-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CNC(C)C(C)C)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine

Introduction to (3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1152522-71-8)

The compound (3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1152522-71-8) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as trimethylpyrazole derivative, has garnered attention due to its unique structural properties and functional groups. The molecule consists of a pyrazole ring, a trimethyl group, and a 3-methylbutanamine moiety, which collectively contribute to its versatile reactivity and selectivity in different chemical environments.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The trimethylpyrazole moiety in this compound has been shown to exhibit strong binding affinity towards various biological targets, including enzymes and receptors. This makes it a promising candidate for drug design and optimization. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, such as kinases and proteases, which are critical targets in the treatment of diseases like cancer and inflammatory disorders.

The 3-methylbutanamine group in the molecule adds another layer of functionality by introducing a branched alkyl chain. This feature enhances the compound's lipophilicity, which is essential for improving bioavailability and permeability across biological membranes. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound, providing valuable insights into its potential efficacy as a drug candidate.

In addition to its pharmaceutical applications, (3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine has also been investigated for its role in organic synthesis. The molecule serves as a versatile building block for constructing complex structures due to its multiple reactive sites. For instance, the pyrazole ring can undergo various transformations, such as nucleophilic substitutions and additions, enabling the creation of diverse chemical entities with tailored properties.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Advanced techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to streamline the production process. These innovations not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

The structural versatility of (3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been explored for use in coordination polymers and metalloorganic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Furthermore, the compound's unique electronic properties have been leveraged in the development of novel sensors and electronic devices. The pyrazole ring's conjugated system allows for efficient charge transport, making it suitable for use in organic electronics. Recent studies have demonstrated its potential as a component in light-emitting diodes (LEDs) and flexible electronics, highlighting its broader impact beyond traditional pharmaceutical applications.

In conclusion, (3-methylbutan-2-yl)(trimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1152522-71-) is a multifaceted compound with significant potential across various fields. Its structural features, combined with recent advancements in synthesis and application development, position it as a valuable tool in modern chemistry and materials science.